2-(4-Chloro-3-methylpyrazolyl)propanohydrazide

• IUPAC Name: 2-(4-chloro-3-methylpyrazol-1-yl)propanehydrazide
• InChI: InChI=1S/C7H11ClN4O/c1-4-6(8)3-12(11-4)5(2)7(13)10-9/h3,5H,9H2,1-2H3,(H,10,13)
• InChI Key: SZGUTHHOTOSBPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Cl)C(C)C(=O)NN
• Molecular Formula: C7H11ClN4O
• Molecular Weight: 202.64 g/mol

Description

2-(4-Chloro-3-methylpyrazolyl)propanohydrazide (CAS# 1005582-65-9) is a research chemical. It has a molecular weight of 202.64 and a molecular formula of C7H11ClN4O. The IUPAC name for this compound is 2-(4-chloro-3-methylpyrazol-1-yl)propanehydrazide.

Molecular Structure Analysis

The molecular structure of 2-(4-Chloro-3-methylpyrazolyl)propanohydrazide can be represented by the canonical SMILES string: CC1=NN(C=C1Cl)C©C(=O)NN. The InChI representation is InChI=1S/C7H11ClN4O/c1-4-6(8)3-12(11-4)5(2)7(13)10-9/h3,5H,9H2,1-2H3,(H,10,13).

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 72.9. It has a rotatable bond count of 2. The compound is canonicalized. It has a heavy atom count of 13. It has a hydrogen bond acceptor count of 3 and a hydrogen bond donor count of 2. The XLogP3 of the compound is 0.4.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Heterocyclic Compounds

  A study by Bekircan et al. (2015) focused on synthesizing novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide. These compounds were then screened for lipase and α-glucosidase inhibition, showing significant anti-lipase and anti-α-glucosidase activities (Bekircan, Ülker, & Menteşe, 2015).

• Antimicrobial and Anticancer Agents

  Gomha, Salah, and Abdelhamid (2014) synthesized novel thiadiazoles and thiazoles incorporating the pyrazole moiety and evaluated them as anticancer agents against breast carcinoma cell line MCF-7. They found that certain compounds exhibit concentration-dependent cellular growth inhibitory effects (Gomha, Salah, & Abdelhamid, 2014).

• Antibacterial and Antifungal Activities

  Fuloria et al. (2009) investigated the antimicrobial activities of novel imines and thiazolidinones derived from 2-(4-Chloro-3-methylphenoxy)acetohydrazide (Fuloria, Singh, Yar, & Ali, 2009).

Pharmacological Activities

• Analgesic and Anti-inflammatory Activities: Dewangan et al. (2015) synthesized 1,3,4-oxadiazole derivatives and evaluated them for analgesic and anti-inflammatory activities. They found that certain derivatives exhibit potent analgesic and anti-inflammatory effects (Dewangan, Nakhate, Tripathi, Kashyap, & Dhongde, 2015).

Photophysical Properties

• Photochromic Properties: Guo et al. (2009) studied the solid-state photochromic properties and mechanism of 1-phenyl-3-methyl-4-(3-chlorobenzal)-5-hydroxypyrazole 4-methylthiosemicarbazone. They proposed a photochromic mechanism based on crystal structure analysis (Guo, Liu, Jia, Wang, & Xie, 2009).

Agricultural Chemicals

• Impact on Groundwater: Kolpin (1997) conducted a study on agricultural chemicals in groundwater, highlighting the relations to land use. The research provides insights into how land use affects the concentrations of certain agricultural chemicals in groundwater, including compounds related to 2-(4-Chloro-3-methylpyrazolyl)propanohydrazide (Kolpin, 1997).

Mechanism of Action

Target of Action

The primary targets of 2-(4-Chloro-3-methylpyrazolyl)propanohydrazide are currently unknown . This compound is a research chemical and further studies are needed to identify its specific targets and their roles in biological systems .

Result of Action

The molecular and cellular effects of 2-(4-Chloro-3-methylpyrazolyl)propanohydrazide’s action are currently unknown